Cas no 2137068-57-4 ((2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentane-1,2-diamine)

• Product Name: (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentane-1,2-diamine
• CAS No: 2137068-57-4
• MF: C₁₂H₂₃N₅
• MW: 237.344521760941
• CID: 5783179
• PubChem ID: 165484804
• Update Time: 2025-06-12

(2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• EN300-1130975
• (2R)-N1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-methylpentane-1,2-diamine
• 2137068-57-4
• (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentane-1,2-diamine

• Inchi： 1S/C12H23N5/c1-9(2)5-10(13)6-15-12-3-4-16-17(12)11-7-14-8-11/h3-4,9-11,14-15H,5-8,13H2,1-2H3/t10-/m1/s1
• InChI Key： HQDXEXKXTLQIHM-SNVBAGLBSA-N
• SMILES： N1CC(C1)N1C(=CC=N1)NC[C@@H](CC(C)C)N

Computed Properties

• Exact Mass: 237.19534575g/mol
• Monoisotopic Mass: 237.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.9Ų

Additional information on (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentane-1,2-diamine

Comprehensive Overview of (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentane-1,2-diamine (CAS No. 2137068-57-4)

The compound (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentane-1,2-diamine, with CAS No. 2137068-57-4, is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its complex nomenclature reflects its intricate azetidine and pyrazole hybrid scaffold, which is increasingly studied for its potential therapeutic applications. Researchers are particularly intrigued by its stereochemistry, denoted by the (2R) configuration, which often plays a critical role in biological activity and drug efficacy.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. This compound’s azetidine-pyrazole core aligns with current trends in targeting protein-protein interactions (PPIs) and allosteric binding sites. Its 4-methylpentane-1,2-diamine side chain further enhances its potential as a versatile pharmacophore, making it a candidate for optimization in hit-to-lead campaigns. Given the rising popularity of fragment-based drug design (FBDD), this molecule’s modular structure offers opportunities for derivatization.

From a synthetic chemistry perspective, the preparation of 2137068-57-4 involves multi-step organic transformations, often leveraging cross-coupling reactions and stereoselective synthesis. The azetidine ring, a four-membered nitrogen heterocycle, is known for its ring strain and conformational rigidity, which can improve target binding affinity. Meanwhile, the pyrazole moiety contributes to hydrogen bonding and π-stacking interactions, key features in rational drug design. These attributes make the compound a valuable template for libraries targeting G protein-coupled receptors (GPCRs) or epigenetic enzymes.

The pharmacological potential of (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentane-1,2-diamine is further underscored by its resemblance to known bioactive scaffolds. For instance, azetidine-containing drugs like Ivosidenib (IDH1 inhibitor) and pyrazole-based therapeutics such as Celecoxib (COX-2 inhibitor) highlight the relevance of this structural motif. Current research explores its applicability in oncology, neurodegenerative diseases, and autoimmune disorders, addressing high-traffic search queries like “new kinase inhibitors 2024” or “azetidine derivatives in drug discovery.”

Analytical characterization of CAS No. 2137068-57-4 typically employs techniques like high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and chiral HPLC to verify purity and stereochemical integrity. These methods are critical for ensuring reproducibility, a topic frequently searched by synthetic chemists. Additionally, computational modeling studies, including molecular docking and quantitative structure-activity relationship (QSAR) analyses, are often conducted to predict its binding modes and optimize lead compounds.

In the context of green chemistry, efforts to synthesize this compound sustainably are gaining traction. Researchers are exploring catalytic asymmetric synthesis and flow chemistry to reduce waste and improve yields—a response to the growing emphasis on environmentally friendly drug development. This aligns with industry-wide searches for “sustainable synthetic routes” and “green solvents in pharma.”

Looking ahead, (2R)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentane-1,2-diamine represents a compelling case study in modern drug discovery. Its structural complexity, combined with its potential across multiple therapeutic areas, positions it as a molecule of enduring interest. As the scientific community continues to investigate its properties, this compound may pave the way for breakthroughs in personalized medicine and targeted therapies, answering pressing questions about “next-generation drug candidates” and “innovative chemical entities.”